4-[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(4-methylphenyl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11N3O/c1-10-2-4-12(5-3-10)14-16-13(17-18-14)11-6-8-15-9-7-11/h2-9H,1H3
• InChI Key: CCQIPXRDRNIAKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C14H11N3O
• DSSTOX Substance ID: DTXSID80354114
• Molecular Weight: 237.26 g/mol
• Solubility: 1.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 88059-53-4

Description

4-[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a heterocyclic compound with a complex structure. It belongs to the class of 1,2,4-oxadiazoles, which are five-membered rings containing oxygen and nitrogen atoms. These scaffolds have gained attention in drug discovery due to their versatility and potential therapeutic applications.

Synthesis Analysis

The synthetic route for this compound involves the assembly of the pyridine ring and the 1,2,4-oxadiazole moiety. Researchers have explored various methods to achieve this synthesis, aiming for high yields and purity. Detailed synthetic pathways, reagents, and reaction conditions need to be investigated from relevant literature.

Molecular Structure Analysis

The molecular structure of 4-[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine comprises a pyridine ring fused with an oxadiazole ring. Analyzing its stereochemistry, bond angles, and functional groups is crucial. Computational studies, X-ray crystallography, and spectroscopic techniques can provide insights into its 3D arrangement.

Chemical Reactions Analysis

Understanding the reactivity of this compound is essential. Investigate its behavior under various conditions, such as acidic or basic environments, and explore potential transformations. Literature reports on its reactions with other compounds, such as nucleophiles or electrophiles, will be informative.

Physical And Chemical Properties Analysis

Investigate the physical properties, including melting point, solubility, and stability. Additionally, assess its chemical behavior—does it undergo hydrolysis, oxidation, or reduction? Experimental data from literature sources will aid in understanding these aspects.

Mechanism of Action

While specific information about the mechanism of action for 4-[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine might be scarce, explore its potential biological targets. Computational docking studies, binding affinity, and interaction with enzymes or receptors could shed light on its mode of action.

Safety and Hazards

Evaluate the safety profile of this compound. Look for toxicity studies, potential side effects, and any reported adverse reactions. If available, consider animal studies or clinical trials. Safety assessments are crucial for future drug development.

Future Directions

Consider the potential applications of 4-[5-(4-Methylphenyl)-1,2,4-oxadiazol-3-yl]pyridine . Could it serve as an antimicrobial, antiviral, or anticancer agent? Explore modifications to enhance its efficacy or reduce toxicity. Future research should focus on optimizing its pharmacological properties.

: Dhameliya, T. M., Chudasma, S. J., Patel, T. M., & Dave, B. P. (2022). A review on synthetic account of 1,2,4-oxadiazoles as anti-infective agents. Molecular Diversity, 26(1), 2967–2980. Link